Cas no 208190-01-6 (2-[(Pyridin-4-yl)methylidene]cyclohexan-1-one)

• Product Name: 2-[(Pyridin-4-yl)methylidene]cyclohexan-1-one
• CAS No: 208190-01-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 2840901
• PubChem ID: 57375653
• Update Time: 2025-04-21

2-[(Pyridin-4-yl)methylidene]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL624500
• DTXSID60725000
• 208190-01-6
• 2-[(Pyridin-4-yl)methylidene]cyclohexan-1-one

• Inchi： 1S/C12H13NO/c14-12-4-2-1-3-11(12)9-10-5-7-13-8-6-10/h5-9H,1-4H2
• InChI Key： LQMXCJNLKOOKFN-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CN=CC=2)CCCC1

Computed Properties

• Exact Mass: 187.099714038Da
• Monoisotopic Mass: 187.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų